Cas no 14111-15-0 (3,5-dichloro-4-2-(dimethylamino)ethoxyaniline)

• Product Name: 3,5-dichloro-4-2-(dimethylamino)ethoxyaniline
• CAS No: 14111-15-0
• MF: C₁₀H₁₄Cl₂N₂O
• MW: 249.136960506439
• CID: 3728029
• PubChem ID: 20345417
• Update Time: 2025-06-12

3,5-dichloro-4-2-(dimethylamino)ethoxyaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3,5-dichloro-4-[2-(dimethylamino)ethoxy]-
• 3,5-dichloro-4-[2-(dimethylamino)ethoxy]aniline
• SCHEMBL11457404
• CS-0232253
• EN300-126685
• 14111-15-0
• PAA11115
• 3,5-dichloro-4-2-(dimethylamino)ethoxyaniline

• Inchi： 1S/C10H14Cl2N2O/c1-14(2)3-4-15-10-8(11)5-7(13)6-9(10)12/h5-6H,3-4,13H2,1-2H3
• InChI Key： FEYOREIYECNQMC-UHFFFAOYSA-N
• SMILES： C1(N)=CC(Cl)=C(OCCN(C)C)C(Cl)=C1

Computed Properties

• Exact Mass: 248.048
• Monoisotopic Mass: 248.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.5A^2
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3,5-dichloro-4-2-(dimethylamino)ethoxyaniline

Introduction to 3,5-dichloro-4-2-(dimethylamino)ethoxyaniline (CAS No. 14111-15-0)

3,5-dichloro-4-2-(dimethylamino)ethoxyaniline, identified by its Chemical Abstracts Service (CAS) number 14111-15-0, is a significant intermediate in the realm of pharmaceutical and agrochemical synthesis. This compound, featuring a complex aromatic structure with chloro and dimethylamino substituents, has garnered attention due to its versatile reactivity and potential applications in the development of novel bioactive molecules.

The molecular framework of 3,5-dichloro-4-2-(dimethylamino)ethoxyaniline consists of a benzene ring substituted with two chlorine atoms at the 3rd and 5th positions, a dimethylamino group at the 4th position, and an ethoxy group linked to the 2nd position. This particular arrangement imparts unique electronic and steric properties, making it a valuable building block for further chemical transformations. The presence of both electron-withdrawing (chloro) and electron-donating (dimethylamino and ethoxy) groups allows for selective functionalization, enabling the synthesis of a wide array of derivatives with tailored biological activities.

In recent years, 3,5-dichloro-4-2-(dimethylamino)ethoxyaniline has been extensively studied for its role in medicinal chemistry. Researchers have leveraged its structural features to develop potential therapeutic agents targeting various diseases. One notable area of interest is its application in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory disorders. The chlorine atoms and the dimethylamino group serve as key pharmacophores that can interact with specific residues in protein targets, modulating their activity.

Moreover, the ethoxy group provides a handle for further modifications, such as coupling reactions or nucleophilic substitutions, which can enhance the solubility and bioavailability of the final drug candidates. Several academic publications have highlighted the utility of 3,5-dichloro-4-2-(dimethylamino)ethoxyaniline in generating novel scaffolds with improved pharmacokinetic profiles. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in designing small-molecule inhibitors with enhanced binding affinity to tyrosine kinases.

The agrochemical sector has also benefited from the versatility of 3,5-dichloro-4-2-(dimethylamino)ethoxyaniline. Its derivatives have been explored as intermediates in the synthesis of herbicides and fungicides due to their ability to interfere with essential enzymatic pathways in pests and weeds. The chloro substituents enhance lipophilicity, facilitating membrane penetration, while the dimethylamino group contributes to metabolic stability. These properties make it an attractive candidate for developing next-generation crop protection agents.

Recent advances in synthetic methodologies have further expanded the applications of 3,5-dichloro-4-2-(dimethylamino)ethoxyaniline. Techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have enabled more efficient and scalable production processes. These innovations not only improve yield but also reduce environmental impact by minimizing waste generation. The growing emphasis on green chemistry principles has spurred research into optimizing synthetic routes for compounds like 3,5-dichloro-4-2-(dimethylamino)ethoxyaniline, ensuring sustainable practices in pharmaceutical manufacturing.

The biological activity of 3,5-dichloro-4-2-(dimethylamino)ethoxyaniline extends beyond kinase inhibition. Preliminary studies have indicated potential antimicrobial properties against resistant strains of bacteria. The structural motif shared by this compound with known antibiotics suggests that it may disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Further investigation is warranted to explore these possibilities fully.

In conclusion,3,5-dichloro-4-2-(dimethylamino)ethoxyaniline (CAS No. 14111-15-0) represents a cornerstone intermediate in modern chemical synthesis. Its unique structural features enable diverse applications across pharmaceuticals and agrochemicals, driven by ongoing research into its reactivity and biological effects. As synthetic methodologies continue to evolve, the potential uses for this compound are likely to expand even further, reinforcing its importance in advancing chemical innovation.